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Compound of Interest

4-Chloro-1-methyl-1H-pyrazole-3-
Compound Name:
carboxylic acid

cat. No.: B1297098

An In-depth Technical Guide to the Safety and Handling of 4-Chloro-1-methyl-1H-pyrazole-3-
carboxylic Acid

Introduction

4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No: 84547-85-3) is a heterocyclic
organic compound utilized as a pesticide intermediate.[1] Given its application in research and
development settings, a thorough understanding of its safety profile and proper handling
procedures is critical for the protection of laboratory personnel and the environment. This guide
provides a comprehensive overview of the known hazards, safety precautions, and emergency
response protocols associated with this chemical, compiled from various safety data sheets
and chemical information sources. It is intended for an audience of researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

This compound is a white solid at room temperature.[1] Its key physical and chemical
properties are summarized below.
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Property Value Source
CAS Number 84547-85-3 [1]12]
Molecular Formula C5H5CIN202 [1][2]
Molar Mass 160.56 g/mol [1]
Appearance White solid [1]
Melting Point 219-221 °C [1]
Boiling Point 327.0 £ 22.0 °C (Predicted) [1]
Density 1.56 + 0.1 g/cm3 (Predicted) [1]
Flash Point 151.6 °C [1]
Vapor Pressure 8.41E-05 mmHg at 25°C [1]

Hazard Identification and Classification

This chemical is classified as hazardous. The primary routes of exposure are inhalation, skin
contact, and eye contact. It is categorized as a skin, eye, and respiratory irritant.[3][4][5]

Classification Hazard Statement GHS Pictogram

Skin Irritation (Category 2) H315: Causes skin irritation GHSO07 (Exclamation Mark)[5]
Serious Eye lIrritation H319: Causes serious eye GHSO07 (Exclamation Mark)[3]
(Category 2A) irritation [5]

Specific target organ toxicity — ] )
H335: May cause respiratory GHSO07 (Exclamation Mark)[3]

single exposure (Category 3),
g P ( gory 3) irritation [4115]

Respiratory system

Signal Word: Warning[3][5]

Precautionary Statements (Selected):
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.[3][4][5]
P264 Wash skin thoroughly after handling.[3]
p271 Use only outdoors or in a well-ventilated area.[3]
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[3][4][6]

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[3]

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.[3][4]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][4]
P405 Store locked up.[3][4]

Dispose of contents/container to an approved
P501

waste disposal plant.[3][4]

First Aid Measures

Immediate medical attention is recommended in case of exposure. General advice is to show

the safety data sheet to the attending physician.[2]
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Exposure Route Protocol

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation L . C
respiration.[3][5] Seek medical attention if you

feel unwell.[3][7]

Immediately remove all contaminated clothing.
) [3] Wash the affected area with plenty of soap
Skin Contact ) )
and water for at least 15 minutes.[3][5] If skin

irritation occurs, get medical advice.[3][7]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[3]

Eye Contact [5] Remove contact lenses if present and easy
to do.[3] Continue rinsing and consult a

physician.[2][6]

Rinse mouth with water.[2] Do NOT induce
) vomiting.[4] Never give anything by mouth to an
Ingestion , -
unconscious person.[2] Call a physician or

poison control center.[5]

Safe Handling and Storage Protocols
4.1 Experimental Protocol for Safe Handling
o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[8] All personnel must be trained on the hazards and safe handling procedures for
this compound.

» Engineering Controls: Handle the compound only in a well-ventilated area, preferably within
a chemical fume hood.[4][9] Use a local exhaust ventilation system to prevent the dispersion
of dust.[7]

e Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.0.

» Handling: Avoid contact with skin, eyes, and clothing.[7][10] Avoid breathing dust.[11]
Prevent dust formation during handling.[12]
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e Hygiene: Do not eat, drink, or smoke in the work area.[4][9] Wash hands and face thoroughly
after handling the material and before breaks.[6][7]

e End of Use: Securely close the container after use. Decontaminate work surfaces and
equipment. Remove and wash contaminated clothing before reuse.[4]

4.2 Storage Conditions

Store in a tightly closed container.[3][10]

Keep in a cool, dry, and well-ventilated area.[4][10]

Store locked up.[3][4]

Keep away from incompatible substances such as strong oxidizing agents.[8]

Exposure Controls and Personal Protective
Equipment

Engineering controls, such as local exhaust ventilation and safety showers, should be in place.

[71L8]

Protection Type Specification

Wear safety glasses with side-shields or
chemical goggles conforming to EN166 (EU) or
NIOSH (US) standards.[7][8] A face shield may

also be necessary.[7]

Eye/Face Protection

Wear protective gloves that are resistant to the
) ] chemical.[7][12] Use proper glove removal
Skin Protection ) ) )
technique to avoid skin contact.[12] Wear a

protective suit or lab coat to cover all skin.[4][7]

If dust is generated and ventilation is
, _ inadequate, use a NIOSH/MSHA or European
Respiratory Protection ]
Standard EN 149 approved particulate

respirator (e.g., N95 or P1).[8][11][12]
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Accidental Release Measures

6.1 Protocol for Spill Cleanup

Evacuate: Evacuate non-essential personnel from the spill area.[12]
o Ventilate: Ensure adequate ventilation of the area.

o PPE: Wear appropriate personal protective equipment, including respiratory protection,
gloves, and eye protection.[12]

» Containment: Prevent the spill from entering drains, waterways, or soil.[3][7]

¢ Cleanup: Carefully sweep up or vacuum the spilled solid material, avoiding dust generation.
[12] Place the material into a suitable, closed, and labeled container for disposal.[3][12]

o Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.[3] Refer to Section 9.0 for more details.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10][11][12]

» Specific Hazards: During a fire, hazardous decomposition products may be formed, including
carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen chloride gas.[8][10][12]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[10][12]

Toxicological Information

The toxicological properties of 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid have not
been thoroughly investigated.[5][11] The available information is based on its classification as
an irritant. No data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.
[11]
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Disposal Considerations

Dispose of this chemical and its container at an approved waste disposal plant.[3][4] Disposal
must be in accordance with all applicable federal, state, and local environmental regulations.
Do not allow the product to enter drains or waterways.[11] Contaminated packaging should be

disposed of in the same manner as the product.[6]

Workflow and Process Diagrams

The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow for Chemical Compounds

Preparation Phase

Receive Chemical

:

Verify SDS Information

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Prepare Work Area
(Fume Hood, Spill Kit)

Handlin%Phase

Weigh/Measure Compound
in Ventilated Enclosure

:

Perform Experiment

AN

Clean Equipment & Work Area

During/After
Experiment

Storage & Dispos%l

Store in Tightly Sealed Dispose of Waste in
Container Designated Container

Update Chemical Inventory
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Emergency Response: Chemical Spill

Spill Detected

Alert Personnel & Evacuate Area

l

Assess Spill Size & Hazard
(Consult SDS)

Is the spill minor
and manageable?

Don Full PPE
(Respirator, Gloves, Goggles)

Call Emergency Response Team

Contain Spill with
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;

Sweep/Collect Material
into Waste Container

;

Decontaminate Area

Dispose of Waste Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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